3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine

• Molecular Formula: C11H17N5S2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 3-(1-methyltetrazol-5-yl)sulfanyl-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine
• InChI: InChI=1S/C11H17N5S2/c1-9-4-7-17-10(9)8-12-5-3-6-18-11-13-14-15-16(11)2/h4,7,12H,3,5-6,8H2,1-2H3
• InChI Key: DRDKZWWFDNHWGR-UHFFFAOYSA-N
• SMILES: CC1=C(SC=C1)CNCCCSC2=NN=NN2C

Description

3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly known as MRS2500 and is a selective antagonist of the P2Y1 receptor, which is a G protein-coupled receptor that plays a crucial role in various physiological processes.

Mechanism of Action

MRS2500 acts as a competitive antagonist of the P2Y1 receptor by binding to the receptor and blocking the binding of its endogenous ligand, ADP. This results in the inhibition of downstream signaling pathways that are activated by the P2Y1 receptor.
Biochemical and Physiological Effects:
MRS2500 has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that MRS2500 can inhibit ADP-induced platelet aggregation, which suggests that this compound could be used as an antiplatelet agent. MRS2500 has also been shown to inhibit the proliferation of vascular smooth muscle cells, which suggests that it could be used to prevent restenosis after angioplasty.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MRS2500 in lab experiments is its high selectivity for the P2Y1 receptor. This allows researchers to specifically target this receptor and study its function without affecting other receptors. However, one limitation of using MRS2500 is its relatively low potency compared to other P2Y1 receptor antagonists.

Future Directions

There are several future directions for research on MRS2500. One potential area of research is the development of more potent and selective P2Y1 receptor antagonists that could be used as therapeutic agents. Another area of research is the investigation of the role of the P2Y1 receptor in various disease states, such as thrombosis and restenosis. Additionally, further studies are needed to fully understand the biochemical and physiological effects of MRS2500 and its potential applications in scientific research.

Synthesis Methods

MRS2500 can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-methylthiophene-2-carbaldehyde with 1-methyl-1H-tetrazole-5-thiol to form 3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-3-methylthiophene-2-carbaldehyde. This compound is then reacted with 1-aminopropan-2-ol to form 3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-(3-methylthiophen-2-yl)propan-1-amine, which is subsequently reacted with benzyl bromide to form the final product, 3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-[(3-methylthiophen-2-yl)methyl]propan-1-amine.

Scientific Research Applications

MRS2500 has been widely used in scientific research to study the role of the P2Y1 receptor in various physiological processes. This compound has been shown to be a potent and selective antagonist of the P2Y1 receptor, which makes it an ideal tool for studying the function of this receptor in vitro and in vivo.